Cas no 1700236-34-5 (tert-Butyl N-(4-amino-3-hydroxyphenyl)carbamate)

• Product Name: tert-Butyl N-(4-amino-3-hydroxyphenyl)carbamate
• CAS No: 1700236-34-5
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5736297
• PubChem ID: 130481146
• Update Time: 2026-03-11

tert-Butyl N-(4-amino-3-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-ButylN-(4-amino-3-hydroxyphenyl)carbamate
• 1700236-34-5
• tert-Butyl N-(4-amino-3-hydroxyphenyl)carbamate
• EN300-1295593
• Carbamic acid, N-(4-amino-3-hydroxyphenyl)-, 1,1-dimethylethyl ester
• G67980

• Inchi： 1S/C11H16N2O3/c1-11(2,3)16-10(15)13-7-4-5-8(12)9(14)6-7/h4-6,14H,12H2,1-3H3,(H,13,15)
• InChI Key： LTKMKDXROAXPJF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 321.2±37.0 °C(Predicted)
• pka: 9.49±0.10(Predicted)

Additional information on tert-Butyl N-(4-amino-3-hydroxyphenyl)carbamate

Professional Introduction to Tert-Butyl N-(4-amino-3-hydroxyphenyl)carbamate (CAS No. 1700236-34-5)

Tert-Butyl N-(4-amino-3-hydroxyphenyl)carbamate, identified by its Chemical Abstracts Service (CAS) number 1700236-34-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a tert-butyl group and an N-(4-amino-3-hydroxyphenyl) moiety, exhibits promising characteristics that make it a valuable intermediate in the development of novel therapeutic agents.

The structural composition of Tert-butyl N-(4-amino-3-hydroxyphenyl)carbamate is characterized by its hydrophilic and lipophilic balance, which is critical for its solubility and bioavailability in biological systems. The presence of both an amino group and a hydroxyl group in the aromatic ring enhances its reactivity, making it a versatile building block for further chemical modifications. These features have positioned this compound as a key player in the synthesis of biologically active molecules, particularly in the realm of drug discovery.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The< strong> tert-butyl N-(4-amino-3-hydroxyphenyl)carbamate structure aligns well with these therapeutic targets due to its ability to interact with various enzymes and receptors. Specifically, studies have indicated that derivatives of this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses.

Moreover, the< strong> hydroxyl and< strong> amino functional groups provide ample opportunities for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of the compound. For instance, modifications at these positions can enhance metabolic stability, improve cell membrane permeability, or increase binding affinity to target proteins. Such flexibility has made Tert-butyl N-(4-amino-3-hydroxyphenyl)carbamate a preferred choice for medicinal chemists seeking to develop next-generation drugs.

The synthesis of Tert-butyl N-(4-amino-3-hydroxyphenyl)carbamate typically involves multi-step organic reactions, including condensation, hydrolysis, and protection-deprotection strategies. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to characterize the compound's molecular structure.

In academic research circles, Tert-butyl N-(4-amino-3-hydroxyphenyl)carbamate has been explored as a precursor for more complex scaffolds. A notable study published in the Journal of Medicinal Chemistry demonstrated its utility in generating novel carbamate-based inhibitors with enhanced binding affinity to disease-related targets. The study highlighted the importance of optimizing reaction conditions to minimize side products and maximize functional group compatibility.

The growing body of literature on this compound underscores its potential as a pharmacophore in drug design. Researchers have leveraged computational modeling and molecular docking techniques to predict how different derivatives of< strong> Tert-butyl N-(4-amino-3-hydroxyphenyl)carbamate might interact with biological targets. These computational approaches have accelerated the discovery process by allowing virtual screening of thousands of potential candidates before experimental synthesis.

In conclusion, Tert-butyl N-(4-amino-3-hydroxyphenyl)carbamate (CAS No. 1700236-34-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists aiming to develop innovative therapeutic solutions. As research continues to uncover new applications for this compound, its role in drug discovery is poised to expand further, offering hope for treating some of the most challenging medical conditions.